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Compound of Interest

Compound Name: 2-Methoxyethyl acetate

Cat. No.: B086879 Get Quote

Proper disposal of 2-Methoxyethyl acetate is critical for ensuring laboratory safety and

environmental protection. This substance is a flammable liquid and vapor that is harmful if

swallowed, inhaled, or in contact with skin, and may pose reproductive health risks.[1][2][3]

Adherence to strict disposal protocols is essential to mitigate these hazards.

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of 2-Methoxyethyl acetate, tailored for researchers, scientists, and drug development

professionals.

Safety and Handling Overview
Before initiating any disposal procedure, it is imperative to handle 2-Methoxyethyl acetate with

appropriate safety measures.

Ventilation: Always work in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.[1][4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, protective clothing, and safety glasses or splash goggles.[5][6][7] If there is a risk of

exceeding exposure limits, a NIOSH-approved respirator is required.[1][5]

Ignition Sources: Keep 2-Methoxyethyl acetate away from heat, sparks, open flames, and

other sources of ignition.[1][3][8] Use spark-proof tools and explosion-proof equipment when

handling.[3]
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Peroxide Formation: Be aware that long-standing contact with air and light can lead to the

formation of potentially explosive peroxides.[4][8] Check for peroxides before any operations

involving heating, such as distillation.[2][8]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Methoxyethyl acetate, which is

essential for risk assessment and proper handling.

Property Value

UN Number 1189[2][9]

CAS Number 110-49-6[1][2][6]

Molecular Formula C₅H₁₀O₃[10]

Flash Point 45°C - 51°C[2][8][10]

Boiling Point 143-146°C[2][5]

Melting Point -65°C[2][5]

Explosive Limits 1.5% - 12.3% by volume in air[2]

Autoignition Temp. 380°C[2]

EPA Haz. Waste No. D001 (Ignitability Characteristic) may apply[4]

Disposal Protocol for 2-Methoxyethyl Acetate
Disposal of 2-Methoxyethyl acetate must be conducted as hazardous waste. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[7][11]

Step 1: Waste Collection and Segregation
Designate a Waste Container: Use a clearly labeled, sealable, and chemically compatible

container for collecting 2-Methoxyethyl acetate waste.[7] The container should be kept

closed when not in use.[3][5]
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Labeling: Label the container "Hazardous Waste: 2-Methoxyethyl Acetate" and include any

other hazard warnings as required by your institution's Environmental Health and Safety

(EHS) department.[7]

Segregation: Keep 2-Methoxyethyl acetate waste separate from other chemical waste

streams unless specifically instructed otherwise by your EHS department.[7]

Step 2: Handling Spills
In the event of a spill, immediate and proper cleanup is crucial.

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[4][8]

[10]

Ventilate the Area: Ensure the area is well-ventilated to disperse vapors.[6]

Wear PPE: Don appropriate PPE before approaching the spill.[4]

Contain and Absorb: For small spills, contain and absorb the liquid using an inert absorbent

material like vermiculite, sand, or earth.[4][8][10]

Collect Residue: Carefully collect the absorbent material and contaminated residues and

place them into your designated hazardous waste container.[4]

Decontaminate: Wash the spill area thoroughly.[4] Prevent runoff from entering drains.[4][6]

[11]

Step 3: Storage of Waste
Secure Storage: Store the sealed hazardous waste container in a cool, dry, well-ventilated

area designated for flammable liquid storage.[4][5]

Incompatibilities: Ensure the storage area is away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[2][8]

Authorized Access: The storage area should be accessible only to trained and authorized

personnel.[4]
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Step 4: Final Disposal Procedure
Consult Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[4][5] Consult US EPA guidelines listed in 40 CFR Part 261.3 for hazardous

waste classification.[5]

Contact EHS: Arrange for pickup and disposal through your institution's EHS department or a

licensed chemical waste disposal company.[5][6][7]

Disposal Methods: Approved disposal methods include incineration in a licensed facility

equipped with an afterburner and scrubber or burial in a landfill specifically licensed to

accept chemical waste.[2][4][6]

Container Disposal: Empty containers are also considered hazardous as they may retain

product residue and explosive vapors.[3][4] They should be decontaminated or disposed of

in the same manner as the unused product.[4][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Methoxyethyl acetate waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://datasheets.scbt.com/sc-238121.pdf
https://nextsds.com/sds/en/281331501258551/2-methoxyethyl-acetate-98
https://nextsds.com/sds/en/281331501258551/2-methoxyethyl-acetate-98
https://nextsds.com/sds/en/281331501258551/2-methoxyethyl-acetate-98
https://www.cdhfinechemical.com/images/product/msds/123_726998776_2-METHOXYETHYLACETATECASNO110-49-6MSDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methyl_2_2_methoxyethoxy_acetate_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.tcichemicals.com/BE/en/sds/M0113_EU_6N.pdf
https://datasheets.scbt.com/sc-238121.pdf
https://www.cdhfinechemical.com/images/product/msds/123_726998776_2-METHOXYETHYLACETATECASNO110-49-6MSDS.pdf
https://pim-resources.coleparmer.com/sds/68528.pdf
https://datasheets.scbt.com/sc-238121.pdf
https://datasheets.scbt.com/sc-238121.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methyl_2_2_methoxyethoxy_acetate_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/product/b086879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Collection Spill Response

Final Disposal

Generation of 2-Methoxyethyl Acetate Waste

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a Designated,
Properly Labeled Container

Seal Container Tightly
When Not in Use

Store Sealed Container in Cool,
Ventilated, Secure Area

Small Spill Occurs

Ensure PPE is worn

Contain & Absorb with
Inert Material (e.g., Vermiculite)

Collect Absorbed Material
into Waste Container

Contact EHS / Licensed Contractor
for Waste Pickup

Final Disposal via Incineration
or Licensed Landfill

Click to download full resolution via product page

Caption: Workflow for the safe collection, storage, and disposal of 2-Methoxyethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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